![molecular formula C10H9ClN2O2 B7480803 2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide](/img/structure/B7480803.png)
2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also referred to as CIQ or 2-chloroindoline-6-carboxamide. CIQ is a white crystalline solid that is soluble in water and organic solvents. The molecular formula of CIQ is C10H9ClN2O2.
Mechanism of Action
The mechanism of action of CIQ is not fully understood, but it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. CIQ has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects
CIQ has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antimicrobial properties. In addition, CIQ has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of CIQ is its ability to inhibit the growth and proliferation of cancer cells. This makes it a potentially useful compound for the development of new cancer treatments. However, CIQ has some limitations in lab experiments, including its low solubility in water and its relatively high toxicity.
Future Directions
There are many potential future directions for the study of CIQ. One area of research could focus on the development of new cancer treatments based on the use of CIQ. Another area of research could focus on the potential use of CIQ in the treatment of neurodegenerative disorders. Additionally, further studies could be conducted to better understand the mechanism of action of CIQ and its potential applications in other fields, such as biochemistry and pharmacology.
Synthesis Methods
The synthesis of CIQ involves a multi-step process that starts with the reaction of 2-nitroaniline with ethyl chloroacetate in the presence of sodium ethoxide. This reaction produces 2-(2-nitrophenyl)acetate, which is then reduced to 2-(2-aminophenyl)acetate. The final step involves the reaction of 2-(2-aminophenyl)acetate with thionyl chloride and 2-oxoindoline-6-carboxylic acid to produce CIQ.
Scientific Research Applications
CIQ has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. CIQ has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c11-5-10(15)12-7-2-1-6-3-9(14)13-8(6)4-7/h1-2,4H,3,5H2,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRVBMAXQNGOET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)NC(=O)CCl)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.